Ethyl alpha-methoxyimino-alpha-[2-(chloroacetamido)thiazol-4-yl]acetate

• Molecular Formula: C10H12ClN3O4S
• Molecular Weight: 305.74 g/mol
• IUPAC Name: ethyl 2-[2-[(2-chloroacetyl)amino]-1,3-thiazol-4-yl]-2-methoxyiminoacetate
• InChI: InChI=1S/C10H12ClN3O4S/c1-3-18-9(16)8(14-17-2)6-5-19-10(12-6)13-7(15)4-11/h5H,3-4H2,1-2H3,(H,12,13,15)
• InChI Key: FQFDTPSFQAZRTD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=NOC)C1=CSC(=N1)NC(=O)CCl

Description

Ethyl alpha-methoxyimino-alpha-[2-(chloroacetamido)thiazol-4-yl]acetate is a useful research compound. Its molecular formula is C10H12ClN3O4S and its molecular weight is 305.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 10 g of ethyl α-methoxyimino-α-(2-aminothiazol-4-yl)acetate in 100 ml of dimethylacetamide is dropwise added 5.91 g of chloroacetyl chloride under ice-cooling. After the stirring for 1 hour at room temperature, the reaction mixture is poured into ice-water and the resultant solution is extracted with ethyl acetate. The organic layer is washed and dried, followed by the distillation of solvent to give 12.66 g of ethyl α-methoxyimino-α-[2-(chloroacetamido)thiazol-4-yl]acetate as a crystal. Melting point: 81°-82° C.